Cas no 683228-06-0 (4-Carboxy-1-octylpyridinium Iodide)
4-Carboxy-1-octylpyridinium iodide is a pyridinium-based ionic compound featuring a carboxylate functional group and an octyl chain. Its amphiphilic structure, combining hydrophilic and hydrophobic moieties, makes it suitable for applications in surfactant chemistry and catalysis. The carboxyl group enhances solubility in polar solvents while enabling further functionalization, and the octyl chain contributes to micelle formation in aqueous solutions. This compound is of interest in materials science for designing self-assembled systems and in organic synthesis as a phase-transfer catalyst. Its iodide counterion also provides potential utility in electrochemical applications. The balanced properties of this molecule offer versatility in both industrial and research settings.
683228-06-0 structure
Product name:4-Carboxy-1-octylpyridinium Iodide
CAS No:683228-06-0
MF:C14H22INO2
MW:363.234456539154
CID:2798856
4-Carboxy-1-octylpyridinium Iodide Chemical and Physical Properties
Names and Identifiers
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- 4-Carboxy-1-octylpyridinium Iodide
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4-Carboxy-1-octylpyridinium Iodide Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C181118-500mg |
4-Carboxy-1-octylpyridinium Iodide |
683228-06-0 | 500mg |
$ 689.00 | 2023-04-18 | ||
| TRC | C181118-1g |
4-Carboxy-1-octylpyridinium Iodide |
683228-06-0 | 1g |
$ 1090.00 | 2022-06-06 | ||
| TRC | C181118-1000mg |
4-Carboxy-1-octylpyridinium Iodide |
683228-06-0 | 1g |
$ 1315.00 | 2023-04-18 | ||
| TRC | C181118-100mg |
4-Carboxy-1-octylpyridinium Iodide |
683228-06-0 | 100mg |
$ 167.00 | 2023-04-18 | ||
| TRC | C181118-750mg |
4-Carboxy-1-octylpyridinium Iodide |
683228-06-0 | 750mg |
$ 800.00 | 2023-09-08 |
4-Carboxy-1-octylpyridinium Iodide Related Literature
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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Ting Yang Hsie,Shu Kuei Huang Food Funct., 2017,8, 1859-1868
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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5. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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